N-(4-chloro-2,5-dimethoxyphenyl)-N'-(2-phenylethyl)thiourea

• Molecular Formula: C17H19ClN2O2S
• Molecular Weight: 350.9 g/mol
• IUPAC Name: 1-(4-chloro-2,5-dimethoxyphenyl)-3-(2-phenylethyl)thiourea
• InChI: InChI=1S/C17H19ClN2O2S/c1-21-15-11-14(16(22-2)10-13(15)18)20-17(23)19-9-8-12-6-4-3-5-7-12/h3-7,10-11H,8-9H2,1-2H3,(H2,19,20,23)
• InChI Key: UOEQQDBUMYIINK-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1NC(=S)NCCC2=CC=CC=C2)OC)Cl

Description

N-(4-chloro-2,5-dimethoxyphenyl)-N'-(2-phenylethyl)thiourea, also known as CPTU, is a synthetic compound that belongs to the class of phenethylamines. It has been studied for its potential use in various scientific research applications due to its unique chemical properties.

Mechanism of Action

The exact mechanism of action of N-(4-chloro-2,5-dimethoxyphenyl)-N'-(2-phenylethyl)thiourea is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a receptor involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
N-(4-chloro-2,5-dimethoxyphenyl)-N'-(2-phenylethyl)thiourea has been shown to have a variety of biochemical and physiological effects in the body. It has been shown to reduce inflammation and pain, inhibit the growth of cancer cells, and improve glucose and lipid metabolism.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-chloro-2,5-dimethoxyphenyl)-N'-(2-phenylethyl)thiourea for lab experiments is its unique chemical structure, which allows it to interact with specific enzymes and receptors in the body. However, one limitation of N-(4-chloro-2,5-dimethoxyphenyl)-N'-(2-phenylethyl)thiourea is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of N-(4-chloro-2,5-dimethoxyphenyl)-N'-(2-phenylethyl)thiourea. One area of research could be the development of new therapeutic agents based on the chemical structure of N-(4-chloro-2,5-dimethoxyphenyl)-N'-(2-phenylethyl)thiourea. Another area of research could be the investigation of the potential use of N-(4-chloro-2,5-dimethoxyphenyl)-N'-(2-phenylethyl)thiourea in the treatment of other diseases and disorders, such as diabetes and obesity. Additionally, further studies could be conducted to better understand the mechanism of action of N-(4-chloro-2,5-dimethoxyphenyl)-N'-(2-phenylethyl)thiourea and its potential side effects.

Synthesis Methods

N-(4-chloro-2,5-dimethoxyphenyl)-N'-(2-phenylethyl)thiourea is synthesized through a multi-step process that involves the reaction of 4-chloro-2,5-dimethoxybenzaldehyde with phenethylamine to form 4-chloro-2,5-dimethoxy-N-(2-phenylethyl)benzene-1-sulfonamide. This compound is then further reacted with thionyl chloride and ammonia to form the final product, N-(4-chloro-2,5-dimethoxyphenyl)-N'-(2-phenylethyl)thiourea.

Scientific Research Applications

N-(4-chloro-2,5-dimethoxyphenyl)-N'-(2-phenylethyl)thiourea has been studied for its potential use in various scientific research applications, including as a potential therapeutic agent for the treatment of various diseases and disorders. It has been shown to have potential anti-inflammatory, analgesic, and anti-tumor properties.